Cas no 103521-91-1 (1-Propanol, 2-amino-3-(phenylmethoxy)-)

• Product Name: 1-Propanol, 2-amino-3-(phenylmethoxy)-
• CAS No: 103521-91-1
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 1137499
• PubChem ID: 4439981
• Update Time: 2025-06-08

1-Propanol, 2-amino-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-amino-3-(phenylmethoxy)-
• 2-amino-3-phenylmethoxypropan-1-ol
• DTXSID501289698
• 1-Propanol, 2-amino-3-(phenylmethoxy)-, (2S)-
• MFCD00235943
• CS-0416119
• EN300-67326
• 2-amino-3-(benzyloxy)propan-1-ol
• AB89069
• 103521-91-1
• SY277773
• DB-072501
• AB88412
• DB-392535
• MFCD04112477
• 2-Amino-3-benzyloxy-1-propanol
• F80597
• O-benzyl-L-serinol
• 2-Amino-3-(phenylmethoxy)-1-propanol
• SY236890
• SCHEMBL335619

• Inchi： 1S/C10H15NO2/c11-10(6-12)8-13-7-9-4-2-1-3-5-9/h1-5,10,12H,6-8,11H2
• InChI Key： ZJUOMDNENVWMPL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(CO)N

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-Propanol, 2-amino-3-(phenylmethoxy)-

Professional Introduction to Compound with CAS No. 103521-91-1 and Product Name: 1-Propanol, 2-amino-3-(phenylmethoxy)-

1-Propanol, 2-amino-3-(phenylmethoxy)-, identified by the Chemical Abstracts Service Number (CAS No.) 103521-91-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif with an amino group at the second carbon and a phenylmethoxy substituent at the third carbon of a propanol backbone, exhibits intriguing chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 1-Propanol, 2-amino-3-(phenylmethoxy)- consists of a three-carbon alcohol chain, with functional groups strategically positioned to enhance reactivity and compatibility with diverse synthetic pathways. The presence of both an amino group and a phenylmethoxy group introduces multiple sites for chemical modification, enabling the compound to serve as a versatile building block in medicinal chemistry. This dual functionality has been exploited in the development of novel therapeutic agents targeting various physiological pathways.

In recent years, there has been growing interest in the applications of 1-Propanol, 2-amino-3-(phenylmethoxy)- in the synthesis of pharmacologically relevant compounds. Researchers have leveraged its structural features to develop inhibitors of enzymes involved in inflammatory responses, such as COX-2 and LOX. The phenylmethoxy group, in particular, has been shown to enhance binding affinity to target proteins, while the amino group provides opportunities for further derivatization through amide or urea bond formation.

One of the most compelling aspects of 1-Propanol, 2-amino-3-(phenylmethoxy)- is its role in the development of kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating this compound into drug candidates, scientists have been able to design molecules that selectively inhibit specific kinases while minimizing off-target effects. Preliminary studies have demonstrated promising results in vitro, suggesting potential therapeutic applications.

The synthesis of 1-Propanol, 2-amino-3-(phenylmethoxy)- involves multi-step organic transformations that highlight its synthetic utility. Key steps include nucleophilic substitution reactions to introduce the amino and phenylmethoxy groups, followed by protection-deprotection strategies to control reactivity. Advances in catalytic methods have further refined these synthetic routes, enabling higher yields and improved purity of the final product. These advancements are particularly relevant in industrial settings where scalability and cost-effectiveness are paramount.

From a biochemical perspective, 1-Propanol, 2-amino-3-(phenylmethoxy)- has been investigated for its potential role as a chiral auxiliary in asymmetric synthesis. The presence of stereogenic centers allows for the preparation of enantiomerically pure derivatives, which are often essential for achieving optimal pharmacological activity. Such derivatives have been explored as intermediates in the synthesis of β-blockers and other cardiovascular drugs where stereochemistry plays a crucial role.

The pharmaceutical industry has also recognized the value of 1-Propanol, 2-amino-3-(phenylmethoxy)- as a precursor for drug candidates targeting neurological disorders. Its structural framework closely resembles known active ingredients used in treatments for conditions such as Alzheimer's disease and Parkinson's disease. By modifying its functional groups, researchers have been able to generate novel analogs with enhanced binding affinity and improved pharmacokinetic profiles.

In conclusion,1-Propanol, 2-amino-3-(phenylmethoxy)- (CAS No. 103521-91-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse synthetic applications, making it a valuable tool for medicinal chemists seeking to design new therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies,1-Propanol, 2-amino-3-(phenylmethoxy)- is poised to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.